4-[Bis(2-chloroethyl)amino]-3-methylbenzoic acid
4-[Bis(2-chloroethyl)amino]-3-methylbenzoic acid
Brand Name:
Vulcanchem
CAS No.:
17183-23-2
VCID:
VC21050839
InChI:
InChI=1S/C12H15Cl2NO2/c1-9-8-10(12(16)17)2-3-11(9)15(6-4-13)7-5-14/h2-3,8H,4-7H2,1H3,(H,16,17)
SMILES:
CC1=C(C=CC(=C1)C(=O)O)N(CCCl)CCCl
Molecular Formula:
C12H15Cl2NO2
Molecular Weight:
276.16 g/mol
4-[Bis(2-chloroethyl)amino]-3-methylbenzoic acid
CAS No.: 17183-23-2
Cat. No.: VC21050839
Molecular Formula: C12H15Cl2NO2
Molecular Weight: 276.16 g/mol
* For research use only. Not for human or veterinary use.
![4-[Bis(2-chloroethyl)amino]-3-methylbenzoic acid - 17183-23-2](/images/no_structure.jpg)
Specification
| CAS No. | 17183-23-2 |
|---|---|
| Molecular Formula | C12H15Cl2NO2 |
| Molecular Weight | 276.16 g/mol |
| IUPAC Name | 4-[bis(2-chloroethyl)amino]-3-methylbenzoic acid |
| Standard InChI | InChI=1S/C12H15Cl2NO2/c1-9-8-10(12(16)17)2-3-11(9)15(6-4-13)7-5-14/h2-3,8H,4-7H2,1H3,(H,16,17) |
| Standard InChI Key | UPHRSVSGLFZJPR-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)C(=O)O)N(CCCl)CCCl |
| Canonical SMILES | CC1=C(C=CC(=C1)C(=O)O)N(CCCl)CCCl |
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